Cas no 2680688-28-0 (2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid)

• Product Name: 2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid
• CAS No: 2680688-28-0
• MF: C₁₂H₁₀BrF₃N₂O₅
• MW: 399.117413043976
• CID: 5620941
• PubChem ID: 165940294
• Update Time: 2025-10-30

2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303160
• 2-[N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido]-2-methylpropanoic acid
• 2680688-28-0
• 2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid

• Inchi： 1S/C12H10BrF3N2O5/c1-11(2,10(20)21)17(9(19)12(14,15)16)7-4-3-6(13)5-8(7)18(22)23/h3-5H,1-2H3,(H,20,21)
• InChI Key： HCMKITAYTFZDTO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])N(C(C(F)(F)F)=O)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 397.97252g/mol
• Monoisotopic Mass: 397.97252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid

Introduction to 2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid (CAS No. 2680688-28-0)

2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2680688-28-0, features a complex molecular structure that includes a trifluoroacetamide moiety and a brominated nitrophenyl group. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development.

The molecular formula of this compound can be expressed as C₁₂H₁₀BrF₃N₂O₄, which highlights its composition of carbon, hydrogen, bromine, fluorine, nitrogen, and oxygen atoms. The presence of multiple functional groups, such as the trifluoroacetamide and the bromo-2-nitrophenyl substituent, contributes to its unique chemical properties and reactivity. These features are particularly valuable in the synthesis of bioactive molecules designed to interact with biological targets.

In recent years, there has been growing interest in compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability and binding affinity. The trifluoroacetamide group in this molecule is a prime example of such an moiety. Fluorinated amides are known to exhibit improved pharmacokinetic profiles, making them attractive for pharmaceutical applications. The specific arrangement of fluorine atoms in this compound not only influences its electronic properties but also its potential interaction with enzymes and receptors.

The 4-bromo-2-nitrophenyl part of the molecule adds another layer of complexity. Bromine and nitro groups are well-documented pharmacophores that can modulate the activity of various biological pathways. For instance, nitroaromatic compounds have been widely studied for their roles in anti-inflammatory and anticancer therapies. The combination of these groups with the trifluoroacetamide functionality suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic utility.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular modeling studies on 2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid have revealed potential interactions with several protein targets. These predictions are based on the compound's ability to fit into binding pockets similar to those occupied by known drugs. Such insights are crucial for guiding experimental efforts and optimizing lead compounds for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and protection-deprotection steps. The introduction of fluorine atoms often poses challenges due to their high reactivity and sensitivity to reaction conditions. However, modern synthetic methodologies have made significant strides in handling fluorinated intermediates more efficiently.

In the context of drug discovery, 2680688-28-0 represents an important intermediate or building block that could be modified further to produce novel therapeutic agents. Researchers are exploring its potential as a precursor for kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The presence of both bromine and nitro groups provides opportunities for selective functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The pharmacological evaluation of this compound is still in its early stages, but preliminary studies suggest promising activities in vitro. For example, cell-based assays have indicated potential effects on pathways involving signal transduction and transcription regulation. These findings align with the growing interest in designing molecules that can modulate protein-protein interactions without causing off-target effects.

The use of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 2-N-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroacetamido-2-methylpropanoic acid. By testing large libraries of compounds against various biological assays, researchers can quickly assess their potential utility. This approach has been instrumental in identifying new drugs that might have been overlooked through traditional discovery methods.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. Compounds like 2680688-28-0 offer a glimpse into the future of medicine by combining structural complexity with functional diversity. The ongoing research into this molecule underscores its significance as a tool for exploring new treatment strategies.

In conclusion, 2680688-28-0 is a structurally intricate compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for further investigation into drug discovery and development. As scientific methodologies advance, we can expect more insights into its biological activities and therapeutic possibilities.